Cas no 1094265-93-6 (5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole)

5-(Chloromethyl)-1-[4-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole is a versatile heterocyclic compound featuring a reactive chloromethyl group and a trifluoromethylphenyl substituent. Its tetrazole core provides stability and structural diversity, making it valuable in pharmaceutical and agrochemical synthesis. The chloromethyl moiety allows for further functionalization, enabling the introduction of additional pharmacophores or linking groups. The electron-withdrawing trifluoromethyl group enhances the compound's reactivity and metabolic stability, contributing to its utility in drug discovery and material science. This compound is particularly useful in the development of bioactive molecules, serving as a key intermediate in the synthesis of potential therapeutic agents or specialty chemicals. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole structure
1094265-93-6 structure
Product Name:5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole
CAS No:1094265-93-6
MF:C9H6ClF3N4
MW:262.618950366974
CID:4571142
Update Time:2025-05-23

5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-1-[4-(trifluoromethyl)phenyl]tetrazole
    • 5-(chloromethyl)-1-[4-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
    • 1H-Tetrazole, 5-(chloromethyl)-1-[4-(trifluoromethyl)phenyl]-
    • 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole
    • Inchi: 1S/C9H6ClF3N4/c10-5-8-14-15-16-17(8)7-3-1-6(2-4-7)9(11,12)13/h1-4H,5H2
    • InChI Key: BGMCBLPBPUTNCH-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C(F)(F)F)C=C2)C(CCl)=NN=N1

5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B420483-25mg
5-(Chloromethyl)-1-[4-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
1094265-93-6
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$ 70.00 2022-06-07
TRC
B420483-50mg
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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EN300-50858-0.05g
5-(chloromethyl)-1-[4-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
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Enamine
EN300-50858-0.1g
5-(chloromethyl)-1-[4-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
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Additional information on 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole

Recent Advances in the Study of 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole (CAS: 1094265-93-6)

The compound 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole (CAS: 1094265-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a tetrazole core substituted with a chloromethyl group and a trifluoromethylphenyl moiety, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug design.

One of the key areas of research involving 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole is its role in click chemistry and bioconjugation. The chloromethyl group provides a reactive handle for further functionalization, enabling the attachment of various pharmacophores or targeting moieties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of tetrazole-based prodrugs, which exhibited enhanced stability and targeted release profiles in vitro. The trifluoromethyl group, known for its ability to improve metabolic stability and membrane permeability, further enhances the drug-like properties of derivatives derived from this scaffold.

In addition to its applications in drug design, recent investigations have highlighted the potential of 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole in material science. Researchers have utilized this compound as a precursor for the development of advanced polymeric materials with applications in drug delivery systems. A study published in ACS Applied Materials & Interfaces in early 2024 reported the successful incorporation of this tetrazole derivative into a hydrogel matrix, resulting in a stimuli-responsive material capable of controlled drug release under physiological conditions. The unique electronic properties of the tetrazole ring, combined with the hydrophobic trifluoromethyl group, contributed to the material's tunable swelling behavior and biocompatibility.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole and its derivatives. A 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis route that significantly improved the yield and purity of this compound. The new methodology employed microwave-assisted synthesis and green solvents, addressing previous challenges associated with the traditional synthetic approaches. This development is particularly important for facilitating the large-scale production of this compound for pharmaceutical applications.

Looking forward, the unique structural features of 5-(Chloromethyl)-1-4-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole continue to inspire innovative research across multiple disciplines. Current investigations are exploring its potential in targeted cancer therapies, where the compound serves as a warhead in antibody-drug conjugates (ADCs). Preliminary results from these studies, presented at recent conferences, suggest promising activity against resistant cancer cell lines. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and functional materials in the chemical biology and pharmaceutical fields.

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